Cas no 375-80-4 (1,6-Diiodoperfluorohexane)

• Product Name: 1,6-Diiodoperfluorohexane
• CAS No: 375-80-4
• MF: C₆F₁₂I₂
• MW: 553.853988647461
• MDL: MFCD00042264
• CID: 37147
• PubChem ID: 87568769
• Update Time: 2025-10-31

1,6-Diiodoperfluorohexane Chemical and Physical Properties

Names and Identifiers

• Dodecafluoro-1,6-diiodohexane
• 1,6-Diiodoperfluorohexane
• 1,6-Diiodododecafluorohexane~Dodecafluoro-1,6-diiodohexane
• 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-1,6-diiodohexane
• 1,6-Diiodododecafluorohexane
• Perfluoro-1,6-diiodohexane
• 1,6-Diiododecafluorohexane
• JOQDDLBOAIKFQX-UHFFFAOYSA-N
• Hexane, 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-1,6-diiodo-
• C6F12I2
• 1919AE
• A
• AB1011071
• EINECS 206-794-7
• D2333
• DTXSID90190949
• FT-0607005
• AKOS015853706
• NS00011020
• SCHEMBL51180
• MFCD00042264
• D83410
• T7E2MA3AD2
• 1,6-Diiodoperfluorohexane, 96%
• UNII-T7E2MA3AD2
• METHYL4-(3-PYRIDINYL)BENZOATE
• 375-80-4
• 1,1,2,2,3,3,4,4,5,5,6,6-dodecafluoro-1,6-diiodo-hexane
• DB-049140
• DTXCID80113440
• 206-794-7

• MDL： MFCD00042264
• Inchi： 1S/C6F12I2/c7-1(8,3(11,12)5(15,16)19)2(9,10)4(13,14)6(17,18)20
• InChI Key： JOQDDLBOAIKFQX-UHFFFAOYSA-N
• SMILES： IC(C(C(C(C(C(F)(F)I)(F)F)(F)F)(F)F)(F)F)(F)F
• BRN： 1822186

Computed Properties

• Exact Mass: 553.79000
• Monoisotopic Mass: 553.79
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7

Experimental Properties

• Color/Form: Not available
• Density: 2,357 g/cm3
• Melting Point: 25-30 °C(lit.)
• Boiling Point: 115°C/100mmHg(lit.)
• Flash Point: 195 °F
• Refractive Index: 1.398
• PSA: 0.00000
• LogP: 5.58320
• Solubility: Not available
• Sensitiveness: Light Sensitive

1,6-Diiodoperfluorohexane Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302+H312+H332-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P501
• WGK Germany：3
• Hazard Category Code： R36/38: irritating to eyes and skin.
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/38
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides Organoiodides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organoiodides
• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks

Additional information on 1,6-Diiodoperfluorohexane

Introduction to 1,6-Diiodoperfluorohexane (CAS No: 375-80-4)

1,6-Diiodoperfluorohexane, with the chemical formula C₆H₂F₁₂I₂, is a fluorinated iodinated hydrocarbon that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 375-80-4, is a versatile intermediate used in various chemical transformations, particularly in the synthesis of complex organic molecules. Its unique structure, featuring both perfluoroalkyl and iodo substituents, makes it a valuable tool for researchers exploring novel methodologies in medicinal chemistry.

The increasing interest in fluorinated compounds stems from their remarkable properties, such as enhanced metabolic stability, lipophilicity, and binding affinity. These attributes make fluorinated molecules particularly attractive for drug development. Among these compounds, 1,6-Diiodoperfluorohexane stands out due to its dual functionality, which allows for selective modifications at both the iodine and perfluoroalkyl positions. This flexibility has been exploited in the synthesis of a wide range of pharmacologically active agents.

In recent years, significant advancements have been made in the use of 1,6-Diiodoperfluorohexane as a building block in the construction of bioactive molecules. For instance, researchers have leveraged its reactivity to develop new strategies for constructing heterocyclic scaffolds, which are prevalent in many therapeutic agents. The perfluoro group can be introduced as a key structural element that influences the electronic and steric properties of the molecule, thereby modulating its biological activity. Similarly, the iodine atoms provide handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings.

One of the most compelling applications of 1,6-Diiodoperfluorohexane is in the synthesis of antiviral and anticancer agents. The perfluoroalkyl moiety has been shown to improve the solubility and bioavailability of drug candidates, while the iodine substituents allow for site-specific modifications that can enhance target binding. For example, recent studies have demonstrated the use of this compound in generating novel inhibitors of viral proteases, which are critical for antiviral therapy. The ability to precisely control the structure and reactivity of these molecules has opened up new avenues for drug discovery.

The synthetic utility of 1,6-Diiodoperfluorohexane has also been highlighted in the development of fluorinated polymers and materials with specialized properties. These materials often exhibit enhanced thermal stability and chemical resistance, making them suitable for applications in electronics and medical devices. The incorporation of fluorine atoms into polymer backbones can significantly alter their physical characteristics, leading to materials with tailored functionalities.

In addition to its pharmaceutical applications, 1,6-Diiodoperfluorohexane has found use in agrochemical research. Fluorinated compounds are known to exhibit improved efficacy as pesticides and herbicides due to their increased resistance to degradation. Researchers have utilized this compound as a precursor in synthesizing novel agrochemicals that target specific enzymes involved in plant growth and defense mechanisms.

The industrial production of 1,6-Diiodoperfluorohexane typically involves halogenation reactions on perfluoroalkanes or direct iodination of pre-formed perfluoroalkanes. These processes require careful optimization to ensure high yields and purity. Advances in catalytic systems have enabled more efficient and environmentally friendly synthesis methods, reducing waste and energy consumption.

The safety profile of 1,6-Diiodoperfluorohexane is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to minimize exposure risks. Personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this compound in laboratory settings.

The future prospects for 1,6-Diiodoperfluorohexane are promising, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. The ability to functionalize this compound with both fluorine and iodine atoms provides a unique platform for developing innovative solutions across multiple disciplines.

In conclusion, 1,6-Diiodoperfluorohexane (CAS No: 375-80-4) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemicals. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules with enhanced properties. As research continues to uncover new methodologies for utilizing this compound effectively，its importance is likely to grow even further.